Cas no 107798-98-1 (2-Phenyl(1H-pyrrol-2-yl)methyl-1H-pyrrole)

2-Phenyl(1H-pyrrol-2-yl)methyl-1H-pyrrole Properties

Names and Identifiers

• 5-Phenyldipyrromethane
• 2-[PHENYL(1H-PYRROL-2-YL)METHYL]-1H-PYRROLE
• 2,2'-(phenylmethylene)bis(1h-pyrrole)
• J-002013
• AKOS025394130
• AKOS005092722
• DB-202724
• 4P-901
• SB63024
• 10.14272/ODOQKWUKLACHRO-UHFFFAOYSA-N.1
• 2,2'-(Phenylmethylene)bispyrrole
• SY045600
• 107798-98-1
• CHEMBL2420138
• DTXSID60401973
• ODOQKWUKLACHRO-UHFFFAOYSA-N
• 2-[phenyl-(1H-pyrrol-2-yl)-methyl]-1H-pyrrole
• doi:10.14272/ODOQKWUKLACHRO-UHFFFAOYSA-N.1
• N10036
• 2,2 inverted exclamation mark -(Phenylmethylene)bispyrrole
• 1H-Pyrrole, 2,2'-(phenylmethylene)bis-
• 2-[phenyl(1H-pyrrol-2-yl)methyl]-1H-pyrrole
• 5-PHENYLDIPYRROMETHANE
• MFCD01815137
• SCHEMBL270836
• CS-0135977
• +Expand

• MDL： MFCD01815137
• InChIKey： ODOQKWUKLACHRO-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14N2/c1-2-6-12(7-3-1)15(13-8-4-10-16-13)14-9-5-11-17-14/h1-11,15-17H
• SMILES： C1=CC=C(C=C1)C(C2=CC=CN2)C3=CC=CN3

Computed Properties

• Exact Mass: 222.11582
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 222.115698455g/mol
• Heavy Atom Count: 17
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 31.6Ų

Experimental Properties

• PSA: 31.58
• Boiling Point: 414.9±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 183.9±17.2 °C
• Density: 1.2±0.1 g/cm3